1-Methyl-N-(propan-2-YL)-2,3-dihydro-1H-indol-5-amine

• Molecular Formula: C12H18N2
• Molecular Weight: 190.28 g/mol
• IUPAC Name: 1-methyl-N-propan-2-yl-2,3-dihydroindol-5-amine
• InChI: InChI=1S/C12H18N2/c1-9(2)13-11-4-5-12-10(8-11)6-7-14(12)3/h4-5,8-9,13H,6-7H2,1-3H3
• InChI Key: BEFDRZSVPVCMNW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=CC2=C(C=C1)N(CC2)C

Description

1-Methyl-N-(propan-2-yl)-2,3-dihydro-1H-indol-5-amine (CAS 1525954-71-5) is a synthetic organic compound with the molecular formula C12H18N2 and a molecular weight of 190.28 g/mol . It features an indoline core, which is a bicyclic structure consisting of a benzene ring fused to a five-membered nitrogen-containing ring. This structure is a significant pharmacophore in medicinal chemistry . Indoline and indole derivatives are extensively investigated in neuroscience research for their interactions with the serotonergic system . The indole nucleus is a key structural component of the neurotransmitter serotonin and is present in many compounds that act on serotonin receptors (e.g., 5-HT 1A ) and the serotonin transporter (SERT) . Research into structurally related compounds shows that the indoline scaffold is a valuable template for developing new chemical entities for studying neurological pathways . Furthermore, indole-based compounds are known to exhibit a wide range of other biological activities, including antiviral, anti-inflammatory, and anticancer effects, making them a versatile scaffold for various pharmaceutical and chemical research programs . This compound is provided For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

General Synthesis Strategies for Indole Derivatives

The synthesis of indole derivatives typically involves several key steps, including the formation of the indole ring and subsequent functionalization. Common methods for forming the indole ring include the Fischer indole synthesis and the Leimgruber-Batcho indole synthesis. However, specific methods for 1-Methyl-N-(propan-2-YL)-2,3-dihydro-1H-indol-5-amine may vary based on the availability of starting materials and desired efficiency.

Analysis of Reaction Conditions

The choice of reaction conditions, such as solvents, reagents, and catalysts, is crucial for the successful synthesis of complex organic compounds. For indole derivatives, common solvents include aprotic polar solvents like dimethyl formamide (DMF) or acetonitrile, which facilitate the reaction by stabilizing charged intermediates.

Purification Techniques

After synthesis, purification is essential to obtain the compound in high purity. Common techniques include:

• Column Chromatography : Useful for separating compounds based on their interactions with a stationary phase.
• Recrystallization : Involves dissolving the compound in a solvent and then allowing it to crystallize out, often resulting in high purity.

Chemical Reactions Analysis

1-Methyl-N-(propan-2-yl)-2,3-dihydro-1H-indol-5-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common reagents and conditions used in these reactions include solvents like ethanol or methanol, and catalysts such as palladium on carbon. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Methyl-N-(propan-2-yl)-2,3-dihydro-1H-indol-5-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development.

Industry: It is used in the production of various chemical products and intermediates.

Mechanism of Action

The mechanism of action of 1-Methyl-N-(propan-2-yl)-2,3-dihydro-1H-indol-5-amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The table below compares key structural and physicochemical properties of 1-Methyl-N-(propan-2-YL)-2,3-dihydro-1H-indol-5-amine with analogous compounds:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	LogP<sup>a</sup>	Key Spectral Features<sup>b</sup>
1-Methyl-N-(propan-2-YL)-2,3-dihydro-1H-indol-5-amine	1-Me, 5-N-(propan-2-yl)	C₁₁H₁₈N₂	176.27	~2.5 (estimated)	<sup>1</sup>H NMR: δ 1.2–1.4 (d, isopropyl CH₃), 2.8–3.0 (m, N-CH), 6.5–7.0 (indoline aromatic)
(2,3-Dihydro-1H-indol-5-ylmethyl)amine	5-CH₂NH₂	C₉H₁₂N₂	148.21	~1.8	<sup>1</sup>H NMR: δ 2.45 (CH₂NH₂), 5.28 (NH₂); IR: 3359–3282 cm⁻¹ (NH stretch)
3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine	3-(propan-2-yl), 5-NH₂	C₁₁H₁₆N₂	176.26	~2.3	<sup>1</sup>H NMR: δ 1.3 (d, isopropyl CH₃), 3.0–3.2 (m, CH linked to N)
2-(5-Methoxy-1H-indol-3-yl)propan-1-amine	5-Ome, 3-CH₂CH₂NH₂ (indole)	C₁₂H₁₆N₂O	204.27	2.94	<sup>1</sup>H NMR: δ 3.8 (OCH₃), 2.6–3.0 (CH₂NH₂); IR: 3350 cm⁻¹ (NH stretch)

^a LogP values estimated using fragment-based methods.
^b Spectral data inferred from structural analogs.

Key Observations:

• Substituent Position : The target compound’s methyl group at position 1 and isopropylamine at position 5 distinguish it from analogs like (2,3-dihydro-1H-indol-5-ylmethyl)amine (primary amine at position 5) and 3-(propan-2-yl)-2,3-dihydro-1H-indol-5-amine (isopropyl at position 3).
• Lipophilicity : The isopropyl group in the target compound increases LogP compared to the primary amine analog (148.21 g/mol), enhancing membrane permeability.
• Aromaticity : Unlike 2-(5-methoxy-1H-indol-3-yl)propan-1-amine (fully aromatic indole), the target compound’s partially saturated indoline ring may reduce π-stacking interactions but improve metabolic stability.

Hypothetical Pharmacological Profiles

While direct data are lacking, inferences can be drawn from structural analogs:

• Primary Amines (e.g., (2,3-dihydro-1H-indol-5-ylmethyl)amine): Often intermediates for neuroactive compounds (e.g., serotonin receptor ligands) .
• Methoxy-Indole Derivatives (): Methoxy groups enhance binding to serotonin receptors (5-HT_1A/5-HT_2A), suggesting that substituent electronics critically modulate activity .

Biological Activity

1-Methyl-N-(propan-2-YL)-2,3-dihydro-1H-indol-5-amine, with the CAS number 1525954-71-5, is a compound of interest due to its potential biological activities. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

The compound has the following chemical characteristics:

Property	Value
Molecular Formula	C₁₂H₁₈N₂
Molecular Weight	190.28 g/mol
CAS Number	1525954-71-5

Antimicrobial Activity

Recent studies have indicated that compounds structurally related to 1-Methyl-N-(propan-2-YL)-2,3-dihydro-1H-indol-5-amine exhibit significant antimicrobial properties. For instance, derivatives of indole have shown effectiveness against various strains of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Mycobacterium tuberculosis.

Case Study: Antimicrobial Efficacy

In a study focusing on indole derivatives, specific compounds demonstrated low minimum inhibitory concentrations (MIC) against MRSA and S. aureus. For example:

Compound	MIC (µg/mL)	Target Organism
Indole Derivative 3k	0.98	MRSA ATCC 43300
Indole Derivative 3b	3.90	S. aureus ATCC 25923

These findings suggest that modifications in the indole structure can enhance antibacterial properties, making it a promising scaffold for developing new antimicrobial agents .

Cytotoxic Activity

Another area of interest is the cytotoxicity of this compound against cancer cell lines. Research indicates that certain indole derivatives can preferentially suppress the growth of rapidly dividing cancer cells compared to non-tumor cells.

Case Study: Cytotoxicity Against Cancer Cells

A study evaluated several indole derivatives for their antiproliferative effects:

Compound	Cell Line	IC₅₀ (µM)
Indole Derivative A	A549 (Lung)	<10
Indole Derivative B	HeLa (Cervical)	<15

These results highlight the potential of indole-based compounds in cancer therapy, particularly their ability to target specific cancer cell types effectively .

The biological activity of 1-Methyl-N-(propan-2-YL)-2,3-dihydro-1H-indol-5-amine may involve several mechanisms:

• Inhibition of Enzymatic Activity : Some studies suggest that indole derivatives can inhibit key enzymes involved in bacterial cell wall synthesis and cancer cell proliferation.
• Interaction with Receptors : The compound may interact with specific receptors or proteins within cells, leading to altered signaling pathways that promote apoptosis in cancer cells or inhibit bacterial growth.
• Biofilm Disruption : Certain derivatives have shown the ability to disrupt biofilms formed by pathogenic bacteria, enhancing their efficacy as antimicrobial agents .

Q & A

Q. What are the optimized synthetic routes for 1-Methyl-N-(propan-2-YL)-2,3-dihydro-1H-indol-5-amine?

The synthesis typically involves multi-step organic reactions. Key steps include:

• Indole core functionalization : Alkylation or sulfonation at the indole nitrogen using organometallic reagents (e.g., Grignard reagents) under inert atmospheres .
• Amine coupling : Reaction of the indole intermediate with isopropylamine derivatives via nucleophilic substitution or reductive amination. Catalysts such as palladium or copper are often employed, with solvents like DMF or toluene at controlled temperatures (60–100°C) .
• Purification : Column chromatography or recrystallization to achieve >95% purity .

Q. How is the compound characterized for purity and structural integrity?

Standard analytical methods include:

• NMR spectroscopy : $^1H$- and $^{13}C$-NMR to confirm substituent positions and amine protonation states .
• High-Performance Liquid Chromatography (HPLC) : Reverse-phase HPLC with UV detection (λ = 254 nm) to assess purity .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) for molecular weight validation .

Q. What are the primary biological targets of this compound?

The compound exhibits high affinity for 5-HT$_6$ receptors , a serotonin receptor subtype implicated in cognitive function. Binding assays using radiolabeled ligands (e.g., $^3H$-LSD) report $K_i$ values in the low nanomolar range (3.7–5.7 nM) in transfected HEK-293 cell membranes .

Advanced Research Questions

Q. How to design experiments to assess binding affinity to 5-HT6_66​ receptors?

Methodology :

• Radioligand displacement assays : Use $^3H$-LSD or $^3H$-WAY-181187 in membrane preparations from 5-HT$_6$-transfected cells.
• Incubation conditions : 2-hour incubation at 37°C in Tris-HCl buffer (pH 7.4) with 10 μM pargyline to inhibit monoamine oxidase .
• Data analysis : Nonlinear regression (e.g., GraphPad Prism) to calculate $K_i$ values via the Cheng-Prusoff equation .

Q. How to address discrepancies in binding affinity data across studies?

Potential sources of variability include:

• Membrane preparation : Differences in receptor density or post-translational modifications between cell lines (e.g., HEK-293 vs. CHO cells) .
• Assay conditions : Buffer composition (e.g., Mg$^{2+}$ concentration) and ligand stability at varying pH .
• Statistical rigor : Ensure $n \geq 3$ independent experiments with triplicate replicates to minimize inter-assay variability .

Q. What strategies are effective for optimizing pharmacokinetic properties?

• Prodrug design : Introduce hydrolyzable groups (e.g., acetyl or phosphate) to enhance bioavailability, as seen in related indole derivatives .
• Structural modifications : Add electron-withdrawing groups (e.g., fluoro) to the indole ring to improve metabolic stability .
• Formulation : Use lipid-based nanoparticles for targeted CNS delivery, validated in rodent models .

Q. How to conduct structure-activity relationship (SAR) studies for this compound?

Approach :

• Systematic substitution : Vary substituents on the indole nitrogen (e.g., methyl vs. ethyl) and amine side chain (e.g., isopropyl vs. cyclopropyl).

• In vitro testing : Compare binding affinity ($K_i$) and functional activity (cAMP assays) across analogs .

• Key findings :

  Substituent	$K_i$ (nM)	Functional Activity
  -CH$_3$	3.7	Full agonist
  -CF$_3$	1.2	Partial agonist
  Data adapted from analogs in .

Q. What in vivo models are appropriate for evaluating therapeutic potential?

• Neuropsychiatric models : Morris water maze (MWM) in rodents to assess cognitive enhancement via 5-HT$_6$ modulation .
• Pharmacokinetic studies : Plasma and brain tissue sampling at 0.5, 2, 6, and 24 hours post-administration to determine $t_{1/2}$ and blood-brain barrier penetration .